Cas no 77202-27-8 (3-Buten-2-ol, 3-(phenylthio)-)

• Product Name: 3-Buten-2-ol, 3-(phenylthio)-
• CAS No: 77202-27-8
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 536490
• PubChem ID: 13216065
• Update Time: 2025-04-19

3-Buten-2-ol, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 3-(phenylthio)-
• 3-phenylsulfanylbut-3-en-2-ol
• 3-(Phenylsulfanyl)but-3-en-2-ol
• 77202-27-8
• DTXSID40528950

• Inchi： 1S/C10H12OS/c1-8(11)9(2)12-10-6-4-3-5-7-10/h3-8,11H,2H2,1H3
• InChI Key： YKVYOBIJIBNJSI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(=C)C(C)O

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23